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Compound of Interest

Compound Name: Ethyl 4-Chloro-3-iodobenzoate
CAS No.: 1208074-81-0
Cat. No.: B599309
Get Quote
. J

Executive Summary & Chemical Profile

Ethyl 4-Chloro-3-iodobenzoate is a mixed-halogenated aromatic ester commonly used as an
intermediate in cross-coupling reactions (e.g., Suzuki-Miyaura).[1] Its disposal requires strict
adherence to halogenated waste protocols.[1] Improper disposal (e.g., mixing with non-
halogenated streams or drain disposal) poses severe regulatory risks (RCRA violations) and
environmental hazards due to the persistence of the carbon-halogen bonds.[1]

Chemical Identity & Hazard Data[2][3][4][5][6]
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Parameter Specification

Chemical Name Ethyl 4-Chloro-3-iodobenzoate

1157948-35-0 (Verify against specific vendor

CAS Number
COA)
Molecular Formula CoHsCIIO2
Hazard Class Irritant (Skin/Eye/Resp); Aquatic Toxicity
GHS Codes H315, H319, H335, H411

Halogenated Organic (High BTU Incineration
Waste Category Required)
equire

Pre-Disposal Risk Assessment

Before handling waste, you must understand the why behind the protocol. This ensures
compliance and safety.[1]

o Halogen Content: The presence of both Chlorine (Cl) and lodine (1) classifies this as
Halogenated Waste.[1][2] Waste vendors typically use rotary kiln incineration for these
compounds to prevent the formation of dioxins or incomplete combustion products.[1]

o Chemical Stability: As an ester, this compound is susceptible to hydrolysis in strong acid or
base.[1] Do not attempt to neutralize or chemically destroy this material in-house using
standard acid/base baths, as this may generate toxic iodinated byproducts or free iodine gas

(

).[1]

e Segregation: Segregation is the single most critical logistical step.[1] Mixing this compound
with non-halogenated solvents (e.g., Acetone, Ethanol waste) will contaminate the entire
container, forcing the vendor to treat the whole volume as halogenated, significantly
increasing disposal costs.[1]

Waste Stream Segregation Logic
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The following decision tree illustrates the required workflow for segregating this specific
compound.

Waste Material:

Ethyl 4-Chloro-3-iodobenzoate

Physical State?

O\

Pure Solid / Powder Dissolved in Solvent

Do not dissolve

Stream A: Solid Halogenated Is Solvent Halogenated?
(Double-bagged) (e.g., DCM, Chloroform)

Yes No (Acetone/EtOAC)

CRITICAL RULE

Stream B: Liquid Halogenated (Contaminant Rule Applies)

|
|
|
:
Stream B: Liquid Halogenated :
l
|

Click to download full resolution via product page

Figure 1: Decision tree for segregating Ethyl 4-Chloro-3-iodobenzoate waste. Note that even
if dissolved in a non-halogenated solvent, the presence of the solute reclassifies the entire
mixture as Halogenated Waste.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired chemicals, synthesis residues, or contaminated weighing boats.[1]
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» PPE Selection: Wear Nitrile gloves (double-gloving recommended for iodinated compounds),
safety goggles, and a lab coat.[1] Work inside a fume hood to avoid inhaling dust.[1]

e Primary Containment: Transfer the solid material into a clear, sealable polyethylene bag (Zip-
lock style) or a screw-top glass jar.

o Expert Tip: If using a bag, double-bag it.[1] lodinated organic solids can sometimes
sublime or degrade, discoloring outer containers.[1]

o Labeling: Apply a hazardous waste label immediately.[1]
o Constituents: "Ethyl 4-Chloro-3-iodobenzoate"[1]
o Hazard Checkbox: Toxic, Irritant.[1]
o Tag: "Halogenated Organic Solid."[1]

e Secondary Containment: Place the sealed bag/jar into the laboratory's dedicated Solid
Hazardous Waste Drum (usually a wide-mouth HDPE drum with a lever-lock ring).[1]

Protocol B: Liquid Waste (Reaction Mixtures/Rinses)

Applicability: Mother liquors, extraction layers, or rotary evaporator traps containing the

compound.[1]

o Container Selection: Use a dedicated Halogenated Solvent Waste carboy (typically HDPE or

safety-coated glass).[1]

o Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric acid

waste) or strong bases.[1]
o Transfer: Pour the solution into the carboy using a funnel to prevent splashing.
e Logging: Log the addition on the carboy’s inventory sheet.

o Crucial: You must list "Ethyl 4-Chloro-3-iodobenzoate" specifically.[1][3] Do not just write
"Organic Waste." The disposal facility needs to know about the lodine content for their
incinerator scrubbers.[1]
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o Closure: Cap the carboy tightly immediately after use. Do not leave funnels in the neck.[1]

Emergency Spill Response

Scenario: A 5g vial of solid Ethyl 4-Chloro-3-iodobenzoate shatters on the floor.
 Isolate: Evacuate the immediate area. Post "Do Not Enter” signage.[1]

o PPE: Don Silver Shield/4H gloves (if available) or double Nitrile gloves, N95 dust mask (or
half-face respirator if dust is visible), and goggles.[1]

¢ Containment:

o Dry Spill: Do not sweep vigorously (creates dust).[1] Cover the spill with a damp paper
towel to suppress dust, then scoop the material and broken glass into a plastic dustpan.[1]

o Wet Spill: Cover with an inert absorbent (Vermiculite or dedicated organic spill pads).[1]
Do not use bleach (risk of reaction with iodine).[1]

o Disposal: Place all cleanup materials (towels, gloves, scoop contents) into a heavy-duty
plastic bag. Seal and label as "Hazardous Waste - Debris contaminated with Halogenated
Organics."[1]

» Decontamination: Wash the surface with a soapy water solution.[1]

Regulatory & Compliance Context

o EPA RCRA Status: While this specific compound may not have a dedicated "P" or "U" list
code, it is regulated under the "Mixture Rule" and "Derived-From Rule" if mixed with listed
solvents.[1] As a pure substance, it is handled as a characteristic hazardous waste due to
toxicity and halogen content.[1]

o Disposal Method: The only acceptable final disposal method is High-Temperature
Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1]

o Drain Disposal:Strictly Prohibited. Halogenated aromatics are toxic to aquatic life and can
disrupt municipal water treatment bacteria.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b599309?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

